3-(4-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: [2-(4-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C23H23ClN2OS/c1-16-6-8-18(9-7-16)21(27)26-22(28)20(17-10-12-19(24)13-11-17)25-23(26)14-4-2-3-5-15-23/h6-13H,2-5,14-15H2,1H3
• InChI Key: MSZHWRQRZHAPNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN2OS
• Molecular Weight: 411.0 g/mol
• CAS No.: 1223769-17-2

Description

3-(4-Chlorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a useful research compound. Its molecular formula is C23H23ClN2OS and its molecular weight is 410.96. The purity is usually 95%.
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Scientific Research Applications

Catalytic Functions and Synthesis

• Catalytic Activities : A study on a related compound, a 3,3′-tetramethylene-bridged 4-methylthiazolium salt, demonstrated its catalytic function in the reductive cleavage of the sulphur–sulphur bond of disulphides, indicating the potential catalytic applications of structurally similar compounds in organic synthesis (Inoue & Tamura, 1986).

• Synthesis of Thiazole Derivatives : The synthesis and evaluation of anti-inflammatory and analgesic activities of 2-arylamino 4-(4-chlorophenyl) thiazole-5-acetic acids/esters have been reported, highlighting the significance of such compounds in developing new therapeutic agents (Attimarad & Bagavant, 1999).

• Novel Spiro Heterocycles : Research into the analgesic activity of novel spiro heterocycles, including 2-amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds, has provided insights into the development of new pain management solutions (Cohen, Banner, & Lopresti, 1978).

• Antibacterial and Antifungal Spiro Compounds : A study on the design, synthesis, and biological activity evaluation of novel spiro-isoxazolyl bis-[5,5′]thiazolidin-4-ones and spiro-isoxazolyl thiazolidin-4-one-[5,5′]-1,2-4 oxdiazolines revealed significant antibacterial and antifungal properties, indicating their potential use in combating microbial infections (Rajanarendar et al., 2010).

• Milbemycin Synthesis : Research on model studies for the synthesis of milbemycin β3 using spiro compounds as intermediates showcases the application of such compounds in the synthesis of complex molecules with potential agricultural and pharmaceutical applications (Attwood, Barrett, & Florent, 1981).